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Compound of Interest

Phosphoric acid, dodecyl diphenyl
Compound Name:

ester
CAS No.: 27460-02-2
Cat. No.: B1266123

Get Quote

& J

An In-depth Technical Guide on the Physicochemical Properties of Alkyl Diphenyl Phosphate
(CAS 27460-02-2)

This technical guide provides a comprehensive overview of the available physicochemical data
for Alkyl diphenyl phosphate, identified by the CAS number 27460-02-2. The information is
intended for researchers, scientists, and professionals in drug development and material
science who require a detailed understanding of this compound's properties.

Physicochemical Data

The quantitative physicochemical properties of Alkyl diphenyl phosphate are summarized in the
tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source
Molecular Formula C24H3504P [1112]
Molecular Weight 418.51 g/mol [2]
Appearance Colorless oil/transparent liquid [2][3]
Color (APHA) <100 [3]
Density 1.062 g/cm3 [4]
Boiling Point 478.4°C at 760 mmHg [4]
Flash Point 256.3°C [4]
Moisture <0.1% [3]

Acid Value <0.2% [3]

Table 2: Solubility and Partition Coefficient

Property Value Source

N Chloroform (Slightly), Methanol
Solubility (Slightly) [2]

XLogP3 8.7 [1]

Table 3: Computed Properties
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Property Value Source
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C);untg p 4 s
Rotatable Bond Count 16 [1]
Topological Polar Surface Area  44.8 A2 [1]
Heavy Atom Count 29 [1]
Complexity 407 [1]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of Alkyl
diphenyl phosphate are not publicly available. However, the following are general
methodologies that are typically employed for determining such properties for similar chemical
substances.

1. Determination of Boiling Point:

The boiling point is determined using a standard method such as ASTM D1120. A sample of
the substance is placed in a distillation flask connected to a condenser. A calibrated
thermometer is positioned so that the bulb is in the vapor phase. The flask is heated, and the
temperature at which the liquid boils and its vapor pressure equals the atmospheric pressure is
recorded as the boiling point.

2. Determination of Density:

The density of a liquid can be determined using a pycnometer or a digital density meter. For the
pycnometer method, a specific volume of the substance is accurately weighed at a controlled
temperature. The density is then calculated by dividing the mass of the substance by its

volume.

3. Determination of Solubility:
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To determine solubility in various solvents, a known amount of the solvent is saturated with the
solute (Alkyl diphenyl phosphate) at a specific temperature. The mixture is stirred or agitated
for a prolonged period to ensure equilibrium is reached. The concentration of the dissolved
solute is then measured using an appropriate analytical technique, such as spectroscopy or
chromatography, to determine the solubility.

Visualizations
Experimental Workflow for Physicochemical Characterization

The following diagram illustrates a general workflow for the physicochemical characterization of
a chemical substance like Alkyl diphenyl phosphate.
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A general workflow for physicochemical characterization.

Logical Relationships of Applications
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The diagram below illustrates the primary applications of Alkyl diphenyl phosphate as a flame
retardant and plasticizer.

Primary Applications

Key Properties
Flame Retardant Target Polymer

comound b'/-_ wsedin
i =
Alkyl Diphenyl Phosphate §E2AGINS Loy Emol:;? Gen_eratlon di Polyethylene
(CAS 27460-02-2) ” ow Viscosity w
Low Temperature Performance enables use as I
\

Plasticizer

Click to download full resolution via product page
Applications of Alkyl Diphenyl Phosphate.

Safety and Handling

Alkyl diphenyl phosphate should be handled in a well-ventilated place.[5] Wear suitable
protective clothing, gloves, and eye/face protection.[5][6] Avoid contact with skin and eyes.[5] In
case of contact, wash the affected area with plenty of water.[6] Store the container tightly
closed in a dry, cool, and well-ventilated place.[5]

Disclaimer: The information provided in this document is for research and informational
purposes only. It is essential to consult the relevant Safety Data Sheet (SDS) before handling
this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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